1-[(3-nitro-1H-pyrazol-1-yl)acetyl]-1,2,3,4-tetrahydroquinoline

• IUPAC Name: 1-(3,4-dihydro-2H-quinolin-1-yl)-2-(3-nitropyrazol-1-yl)ethanone
• InChI: InChI=1S/C14H14N4O3/c19-14(10-16-9-7-13(15-16)18(20)21)17-8-3-5-11-4-1-2-6-12(11)17/h1-2,4,6-7,9H,3,5,8,10H2
• InChI Key: ZWEDYXDTQVYRKA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)C(=O)CN3C=CC(=N3)[N+](=O)[O-]
• Molecular Formula: C14H14N4O3
• Molecular Weight: 286.29 g/mol

Description

“1-[(3-nitro-1H-pyrazol-1-yl)acetyl]-1,2,3,4-tetrahydroquinoline” is a complex organic compound. It contains a pyrazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. The compound also includes a tetrahydroquinoline group, which is a saturated derivative of the quinoline.

Molecular Structure Analysis

The molecular structure of “this compound” can be analyzed using various spectroscopic techniques, including 1H and 13C NMR spectroscopy, and IR spectroscopy. These techniques can provide detailed information about the arrangement of atoms in the molecule and the types of chemical bonds present.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound like “this compound” can be determined through various experimental methods. For instance, related compounds are known to be thermally stable, with decomposition onset temperatures ranging from 147–228 °C, and exhibit acceptable densities (1.77–1.80 g cm −3).